2-(3-Methoxyphenyl)-5-methyl-3-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one

• Molecular Formula: C15H16N2O2S2
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 2-(3-methoxyphenyl)-5-methyl-3-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C15H16N2O2S2/c1-9-8-16-15(20-9)17-13(18)10(2)21-14(17)11-5-4-6-12(7-11)19-3/h4-8,10,14H,1-3H3
• InChI Key: GJRBDOZSIXNVEQ-UHFFFAOYSA-N
• SMILES: CC1C(=O)N(C(S1)C2=CC(=CC=C2)OC)C3=NC=C(S3)C

Description

2-(3-Methoxyphenyl)-5-methyl-3-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one, also known as MTZTL, is a small molecule with potential applications in scientific research. It is a thiazolidinone derivative that has been shown to have bioactive properties, including anti-inflammatory and anticancer effects.

Mechanism Of Action

The mechanism of action of 2-(3-Methoxyphenyl)-5-methyl-3-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one is not fully understood, but it is thought to involve the inhibition of various signaling pathways involved in inflammation and cancer. It has been shown to inhibit the NF-κB and STAT3 pathways, which are involved in the production of inflammatory cytokines and chemokines. Additionally, 2-(3-Methoxyphenyl)-5-methyl-3-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one has been shown to induce apoptosis in cancer cells through the activation of caspase-3 and caspase-9.
Biochemical and Physiological Effects:
2-(3-Methoxyphenyl)-5-methyl-3-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines and chemokines, as well as to induce apoptosis in cancer cells. Additionally, 2-(3-Methoxyphenyl)-5-methyl-3-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one has been shown to have antimicrobial properties, including activity against Gram-positive bacteria.

Advantages And Limitations For Lab Experiments

2-(3-Methoxyphenyl)-5-methyl-3-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one has several advantages for lab experiments, including its relatively low cost and ease of synthesis. However, it also has some limitations, including its low solubility in water and potential toxicity at high doses.

Future Directions

There are several potential future directions for research on 2-(3-Methoxyphenyl)-5-methyl-3-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one. One area of interest is in the development of 2-(3-Methoxyphenyl)-5-methyl-3-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one derivatives with improved properties, such as increased solubility and decreased toxicity. Additionally, 2-(3-Methoxyphenyl)-5-methyl-3-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one could be studied further for its potential applications in other areas of scientific research, such as neurodegenerative diseases and autoimmune disorders. Finally, the mechanism of action of 2-(3-Methoxyphenyl)-5-methyl-3-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one could be further elucidated to better understand its potential therapeutic applications.

Synthesis Methods

2-(3-Methoxyphenyl)-5-methyl-3-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one can be synthesized through a multistep process involving the reaction of 2-aminobenzothiazole with ethyl acetoacetate, followed by the reaction of the resulting intermediate with 3-methoxybenzaldehyde and methyl iodide. The final product is obtained through a cyclization reaction with sulfur and sodium hydroxide.

Scientific Research Applications

2-(3-Methoxyphenyl)-5-methyl-3-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one has been studied for its potential applications in scientific research, particularly in the areas of anti-inflammatory and anticancer research. It has been shown to inhibit the production of inflammatory cytokines and chemokines, as well as to induce apoptosis in cancer cells. Additionally, 2-(3-Methoxyphenyl)-5-methyl-3-(5-methyl-1,3-thiazol-2-yl)-1,3-thiazolidin-4-one has been studied for its potential as an antimicrobial agent.